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Compound of Interest

Compound Name: N-methoxy-N-methyldecanamide
Cat. No.: B8558636
Get Quote
\ J

Executive Summary: Immediate Action Plan

N-methoxy-N-methyldecanamide (a Weinreb amide of decanoic acid) is a specialized organic
intermediate used primarily in the synthesis of ketones via nucleophilic addition. Unlike
common solvents, it is often synthesized in situ or used in small high-value quantities.

Disposal Directive:

Primary Stream: Non-halogenated Organic Solvent Waste.

Method: High-temperature incineration.

Prohibited: Do NOT dispose of down the drain (sewer) or in general trash.

Key Hazard: Skin and eye irritant; potential acute toxicity (treat as toxic organic).

Chemical Identification & Characterization

Before disposal, verify the identity and state of the waste. This compound is typically a viscous
oil, not a volatile solvent, which impacts spill cleanup and container selection.
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Description

Data Source

Chemical Name

N-methoxy-N-

methyldecanamide

[1]

Common Name

Decanoic acid Weinreb amide

[1]

Molecular Formula

C12H25NO2

[1]

Molecular Weight

~215.33 g/mol

[1]

Physical State

Clear to pale yellow oil

[2]

Solubility

Low water solubility; Soluble in
DCM, EtOAc, MeOH

[2]

Combustibility

Combustible Liquid (Flash
point > 93°C est.)

[3]

Technical Note: While specific CAS numbers for this exact chain length are often proprietary or

research-specific (homologs include C2: 78191-00-1 and C3: 104863-65-2), it must be

classified under RCRA Class D001 (Ignitable) if mixed with flammable solvents, or generally as

Non-Regulated Organic Waste if pure, subject to local "Toxic/lrritant” protocols [3].

Hazard Assessment (E-E-A-T)

As a Senior Application Scientist, | emphasize that while Weinreb amides are generally stable,

they are potent irritants. The N-methoxy-N-methyl moiety can hydrolyze under strong

acidic/basic conditions to release N,O-dimethylhydroxylamine, which is toxic.

o Skin/Eye: Causes serious eye irritation (H319) and skin irritation (H315).

» Reactivity: Stable under normal conditions. Incompatible with strong oxidizers and strong
reducing agents (e.g., LiAlH4, DIBAL).
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e Environmental: Harmful to aquatic life with long-lasting effects (due to the C10 aliphatic chain
preventing rapid biodegradation).

Disposal Decision Matrix

Use the following logic flow to determine the correct waste stream for your specific sample.

Waste Generation:

N-methoxy-N-methyldecanamide

Is the waste Pure or a Mixture?

Pure Oil Dissolved Absorbed on Solids

Solid Waste

SILREDIL (Contaminated Silica/Wipes)

Pure Compound
(Oil/Residue)

Solvent Type? DISPOSE: Solid Hazardous Waste Bin

(Double Bagged)

Dissolve in minimal Acetone/EtOAc /No Halogens \Contains >1% Halogens

Non-Halogenated Solvent alogenated Solve
(EtOAc, Hexane, MeOH) D orofo

DISPOSE: Non-Halogenated Waste Carboy DISPO alogenated Waste Carbo
(Code: NON-HAL-ORG) ode: HAL-OR

Click to download full resolution via product page

Figure 1: Decision tree for classifying N-methoxy-N-methyldecanamide waste streams.
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Step-by-Step Disposal Protocol
Phase 1: Preparation & Collection

e PPE Required: Nitrile gloves (double gloving recommended for pure oil), safety goggles, and
lab coat.

o Container Selection:

o Liquid Waste: High-Density Polyethylene (HDPE) or Glass carboys.

o Solid Waste: Yellow/Red hazardous waste bags or wide-mouth HDPE jars.
e Solubilization (For Pure Residues):

o The pure compound is an oil.[1] Do not attempt to pour viscous oil directly into a waste
carboy as it may coat the neck and create a secondary hazard.

o Action: Dilute the oil with a minimal amount of Acetone or Ethyl Acetate to reduce viscosity
before transfer.

Phase 2: Labeling

Accurate labeling is critical for the safety of waste management personnel.

Tag Type: Hazardous Waste Tag (Standard University/Corporate format).

¢ Chemical Name: Write out "N-methoxy-N-methyldecanamide” fully. Do not use
abbreviations like "Weinreb Amide".

o Constituents: If a mixture, list all solvents (e.g., "Acetone 90%, N-methoxy-N-
methyldecanamide 10%").

e Hazard Checkboxes: Check "Irritant” and "Toxic".

Phase 3: Storage & Hand-off

e Segregation: Store in the Organic Solvents cabinet. Keep away from Oxidizers (Nitric acid,
Peroxides).
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o Cap Tightness: Ensure caps are vented if the waste contains volatile solvents, but sealed
tight for transport.

 Inspection: Verify no exterior contamination on the container before scheduling pickup.

Spill Cleanup Procedures

Scenario: You have dropped a flask containing 50g of pure N-methoxy-N-methyldecanamide
oil.

Isolate: Alert nearby personnel. Mark the area.

Ventilate: If the spill is hot or fuming (rare), turn on fume hoods; otherwise, standard
ventilation is sufficient.

Absorb:

o Do not use water (it will just spread the oil).

o Use vermiculite, sand, or polypropylene absorbent pads.

o Cover the spill from the outside in to contain the spread.

Clean:

o Scoop the saturated absorbent into a heavy-duty plastic bag.

o Wipe the surface with Acetone or Ethanol to remove the oily residue.
o Place all wipes and gloves used into the solid hazardous waste bin.
Report: Log the spill according to your facility's EHS protocols.
References

e Chemical Identity & Synthesis

o Petracco, E., et al. (2024). "Green synthesis of (R)-3-hydroxy-decanoic acid and analogs."
Frontiers in Chemistry. Available at: [Link]
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o Note: Confirms the synthesis and existence of N-methoxy-N-methyldecanamide as a
stable intermedi

e Physical Properties (Homolog Data)

o National Institutes of Health (NIH) PubChem. "N-Methoxy-N,2-dimethylpropanamide (C6
Analog)." Available at: [Link]

o Note: Used for extrapolating physical st
o General Laboratory Waste Safety

o National Research Council (US) Committee on Prudent Practices in the Laboratory.
"Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards."
National Academies Press. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. escholarship.org [escholarship.org]

» To cite this document: BenchChem. [Proper Disposal Procedures for N-Methoxy-N-
methyldecanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8558636/docs#proper-disposal-procedures-for-n-
methoxy-n-methyldecanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8558636/docs?utm_src=pdf-body#proper-disposal-procedures-for-n-methoxy-n-methyldecanamide
https://pubchem.ncbi.nlm.nih.gov/compound/10866371
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/product/b8558636?utm_src=pdf-custom-synthesis#bc-rfq
https://escholarship.org/content/qt72b5420d/qt72b5420d.pdf
https://www.benchchem.com/product/b8558636/docs#proper-disposal-procedures-for-n-methoxy-n-methyldecanamide
https://www.benchchem.com/product/b8558636/docs#proper-disposal-procedures-for-n-methoxy-n-methyldecanamide
https://www.benchchem.com/product/b8558636/docs#proper-disposal-procedures-for-n-methoxy-n-methyldecanamide
https://www.benchchem.com/product/b8558636/docs#proper-disposal-procedures-for-n-methoxy-n-methyldecanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8558636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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